Cas no 568566-41-6 (3-(2,5-dimethylbenzenesulfonamido)propanoic acid)

3-(2,5-Dimethylbenzenesulfonamido)propanoic acid is a sulfonamide derivative featuring a propanoic acid moiety, offering versatile reactivity for synthetic and pharmaceutical applications. Its structure combines a 2,5-dimethylbenzenesulfonyl group with a carboxyl-functionalized side chain, enabling use as an intermediate in organic synthesis, particularly in peptide coupling or as a building block for bioactive molecules. The compound’s benzenesulfonamide core contributes to potential biological activity, while the carboxylic acid group enhances solubility and facilitates further derivatization. Its well-defined molecular architecture ensures consistency in research applications, making it suitable for studies in medicinal chemistry and material science. Proper handling and storage under anhydrous conditions are recommended to maintain stability.

3-(2,5-dimethylbenzenesulfonamido)propanoic acid structure

568566-41-6 structure

Product Name:3-(2,5-dimethylbenzenesulfonamido)propanoic acid

CAS No:568566-41-6

MF:C₁₁H₁₅NO₄S

MW:257.30610203743

CID:365812

PubChem ID:2432656

Update Time:2025-06-07

3-(2,5-dimethylbenzenesulfonamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

- b-Alanine, N-[(2,5-dimethylphenyl)sulfonyl]-
- N-(2,5-Dimethylphenylsulfonyl)-beta-alanine
- 3-((2,5-Dimethylphenyl)sulfonamido)propanoic acid
- N-[(2,5-Dimethylphenyl)sulfonyl]-β-alanine
- 3-(2,5-dimethylbenzenesulfonamido)propanoic acid
- 3-(2,5-dimethylphenylsulfonamido)propanoic acid
- b-Alanine,N-[(2,5-dimethylphenyl)sulfonyl]-
- 568566-41-6
- SB81976
- CS-0071831
- N-(2,5-DiMethylphenylsulfonyl)-^b-alanine, 96%
- SR-01000043989-1
- F2126-0037
- Z45532315
- 3-(2,5-Dimethyl-benzenesulfonylamino)-propionic acid
- AS-67197
- SR-01000043989
- MFCD03987998
- 3-[(2,5-dimethylphenyl)sulfonylamino]propanoic Acid
- 3-(2,5-dimethylphenylsulfonamido)propanoicacid
- E79125
- AKOS000270396
- EN300-05725
- N-[(2,5-dimethylphenyl)sulfonyl]-beta-alanine
- MDL： MFCD03987998
- Inchi： 1S/C11H15NO4S/c1-8-3-4-9(2)10(7-8)17(15,16)12-6-5-11(13)14/h3-4,7,12H,5-6H2,1-2H3,(H,13,14)
- InChI Key： MBRFNLNRBHVYEE-UHFFFAOYSA-N
- SMILES： S(C1C=C(C)C=CC=1C)(NCCC(=O)O)(=O)=O

Computed Properties

Exact Mass: 257.07217913g/mol
Monoisotopic Mass: 257.07217913g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 5
Complexity: 360
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 91.8Å²

Experimental Properties

Density: 1.285±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 464.6 °C at 760 mmHg
Flash Point: 234.8 °C
Solubility: Slightly soluble (1.7 g/l) (25 º C),
PSA: 91.85000
LogP: 2.52810

3-(2,5-dimethylbenzenesulfonamido)propanoic acid Pricemore >>

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TRC	D592180-25mg	3-((2,5-Dimethylphenyl)sulfonamido)propanoic Acid	568566-41-6		25mg	$ 50.00	2022-06-05
TRC	D592180-50mg	3-((2,5-Dimethylphenyl)sulfonamido)propanoic Acid	568566-41-6		50mg	$ 65.00	2022-06-05
TRC	D592180-250mg	3-((2,5-Dimethylphenyl)sulfonamido)propanoic Acid	568566-41-6		250mg	$ 185.00	2022-06-05
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	H33825-250mg	N-(2,5-Dimethylphenylsulfonyl)-beta-alanine, 96%	568566-41-6	96%	250mg	￥1031.00	2023-03-15
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